Cas no 159847-80-0 (Methyl 4-amino-3-cyanobenzoate)
159847-80-0 structure
Product Name:Methyl 4-amino-3-cyanobenzoate
CAS No:159847-80-0
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD16038776
CID:830470
PubChem ID:10442220
Update Time:2025-04-19
Methyl 4-amino-3-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-3-cyanobenzoate
- 4-amino-3-cyanoBenzoic acid methyl ester
- Benzoic acid, 4-aMino-3-cyano-, Methyl ester
- BEN641
- QSPXZVQTLYMWEU-UHFFFAOYSA-N
- CL9167
- AK149953
- 3-Cyano-4-aminobenzoic acid methyl ester
- 4-Amino-3-cyano-benzoic acid methyl ester
-
- MDL： MFCD16038776
- Inchi： 1S/C9H8N2O2/c1-13-9(12)6-2-3-8(11)7(4-6)5-10/h2-4H,11H2,1H3
- InChI Key： QSPXZVQTLYMWEU-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=C(C#N)C=1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 243
- Topological Polar Surface Area: 76.1
Methyl 4-amino-3-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155179-1g |
methyl 4-amino-3-cyanobenzoate |
159847-80-0 | 95+% | 1g |
$162 | 2021-06-17 | |
| Chemenu | CM155179-5g |
methyl 4-amino-3-cyanobenzoate |
159847-80-0 | 95+% | 5g |
$442 | 2021-06-17 | |
| Chemenu | CM155179-10g |
methyl 4-amino-3-cyanobenzoate |
159847-80-0 | 95+% | 10g |
$688 | 2021-06-17 | |
| Chemenu | CM155179-25g |
methyl 4-amino-3-cyanobenzoate |
159847-80-0 | 95+% | 25g |
$1326 | 2021-06-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M845566-250mg |
Methyl 4-amino-3-cyanobenzoate |
159847-80-0 | 98% | 250mg |
489.60 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QI521-1g |
Methyl 4-amino-3-cyanobenzoate |
159847-80-0 | 98% | 1g |
1171.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QI521-50mg |
Methyl 4-amino-3-cyanobenzoate |
159847-80-0 | 98% | 50mg |
121.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QI521-250mg |
Methyl 4-amino-3-cyanobenzoate |
159847-80-0 | 98% | 250mg |
579CNY | 2021-05-08 | |
| TRC | M220295-50mg |
Methyl 4-Amino-3-Cyanobenzoate |
159847-80-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M220295-100mg |
Methyl 4-Amino-3-Cyanobenzoate |
159847-80-0 | 100mg |
$ 65.00 | 2022-06-04 |
Methyl 4-amino-3-cyanobenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:159847-80-0)Methyl 4-amino-3-cyanobenzoate
Order Number:A883271
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:08
Price ($):211.0/420.0
Email:sales@amadischem.com
Methyl 4-amino-3-cyanobenzoate Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:159847-80-0)Methyl 4-amino-3-cyanobenzoate
Purity:99%/99%
Quantity:5g/10g
Price ($):211.0/420.0